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Compound of Interest

Compound Name: 4-Acetylbenzoyl chloride

Cat. No.: B1315609

Abstract: This document provides a comprehensive technical overview of 4-acetylbenzoyl
chloride (CoH-ClOz2), a key bifunctional organic compound. It details the molecule's structure,
physicochemical properties, synthesis, and characteristic reactivity. This guide is intended for
researchers, scientists, and professionals in drug development and materials science, offering
detailed experimental protocols for its synthesis and spectroscopic characterization.
Furthermore, it summarizes the compound's primary applications and critical safety
information.

Molecular Structure and Identification

4-Acetylbenzoyl chloride is an aromatic acyl chloride distinguished by the presence of both a
reactive acyl chloride group and a ketone (acetyl group) at the para position of the benzene
ring.[1] This dual functionality makes it a valuable and versatile intermediate in organic
synthesis.[1]

The structural and identifying characteristics of 4-acetylbenzoyl chloride are summarized
below.

Table 1: Chemical Identity of 4-Acetylbenzoyl Chloride

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1315609?utm_src=pdf-interest
https://www.benchchem.com/product/b1315609?utm_src=pdf-body
https://www.benchchem.com/product/b1315609?utm_src=pdf-body
https://www.benchchem.com/product/b1315609?utm_src=pdf-body
https://www.smolecule.com/products/s732901
https://www.smolecule.com/products/s732901
https://www.benchchem.com/product/b1315609?utm_src=pdf-body
https://www.benchchem.com/product/b1315609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name 4-acetylbenzoyl chloride[1][2]
CAS Number 31076-84-3[1][2][3]

Molecular Formula

CoH7CIO2[1][2][3]

SMILES CC(=0)C1=CC=C(C=C1)C(=0)CI[1][2]
e INChI=1S/COH7CIO2/c1-6(11)7-2-4-8(5-3-
n
7)9(10)12/h2-5H,1H3[1][2]
InChiKey UZPDKLGPANSZTM-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The quantitative physicochemical properties of 4-acetylbenzoyl chloride are crucial for its

application in synthesis and for determining appropriate handling and storage conditions.

Table 2: Physicochemical Data for 4-Acetylbenzoyl Chloride

Property Value
Molecular Weight 182.60 g/mol [2][3][4]
Exact Mass 182.0134572 Da[?]
Colorless to pale yellow fuming liquid (typical for
Appearance .
acyl chlorides)[5]
o Reacts readily with water and other
Reactivity

nucleophiles[1]

Synthesis and Chemical Reactivity

The most common and established method for synthesizing 4-acetylbenzoyl chloride is

through the direct chlorination of its carboxylic acid precursor, 4-acetylbenzoic acid.[1] This

reaction is typically achieved using a chlorinating agent such as thionyl chloride (SOCIz) or

phosphorus pentachloride (PCls).[1] The use of thionyl chloride is often preferred as the
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byproducts, sulfur dioxide (SO2z) and hydrogen chloride (HCI), are gaseous and easily removed
from the reaction mixture. The atom efficiency for the thionyl chloride route is approximately
76%.[1]

Synthesis of 4-Acetylbenzoyl Chloride

4-Acetylbenzoic Acid Thionyl Chloride (SOCI2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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